Cas no 26681-88-9 (Phenyldivinylphosphine)

• Product Name: Phenyldivinylphosphine
• CAS No: 26681-88-9
• MF: C₁₀H₁₁P
• MW: 162.168103456497
• CID: 275212
• PubChem ID: 24871649
• Update Time: 2025-07-16

Phenyldivinylphosphine Chemical and Physical Properties

Names and Identifiers

• Phenyldivinylphosphine
• bis(ethenyl)-phenylphosphane
• Divinylphenylphosphine
• Divinylphenylphosphin
• Phenyl-divinyl-phosphin
• NS00050127
• DTXSID90949499
• FT-0638628
• UNII-CX6D8PAZ53
• CX6D8PAZ53
• Phosphine, diethenylphenyl-
• DIETHENYLPHENYLPHOSPHINE
• AKOS015915700
• SCHEMBL957926
• PHOSPHINE, PHENYLDIVINYL-
• J-016511
• 26681-88-9
• diethenyl(phenyl)phosphane
• EINECS 247-900-1
• GEKAWPIATFUQJW-UHFFFAOYSA-N
• DB-047000

• MDL： MFCD00048142
• Inchi： 1S/C10H11P/c1-3-11(4-2)10-8-6-5-7-9-10/h3-9H,1-2H2
• InChI Key： GEKAWPIATFUQJW-UHFFFAOYSA-N
• SMILES： P(C=C)(C=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.06000
• Monoisotopic Mass: 162.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.979 g/mL at 25 °C(lit.)
• Boiling Point: 55 °C/0.05 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.582(lit.)
• PSA: 13.59000
• LogP: 3.08080
• Solubility: Not available

Phenyldivinylphosphine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phenyldivinylphosphine

Phenyldivinylphosphine (CAS No. 26681-88-9): An Overview of Its Properties, Applications, and Recent Research Advances

Phenyldivinylphosphine (CAS No. 26681-88-9) is a versatile organophosphorus compound that has gained significant attention in various fields of chemistry and materials science. This compound, also known as triphenylphosphine with two vinyl groups, exhibits unique properties that make it an essential building block in the synthesis of complex molecules and advanced materials. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent applications of Phenyldivinylphosphine, highlighting its importance in both academic research and industrial applications.

Chemical Structure and Physical Properties

Phenyldivinylphosphine (PDVP) is a colorless liquid with a molecular formula of C₁₅H₁₃P. The compound features a central phosphorus atom bonded to a phenyl group and two vinyl groups. The presence of the vinyl groups imparts unique reactivity and functional versatility to the molecule. PDVP has a boiling point of approximately 250°C at 760 mmHg and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its low toxicity and stability under various reaction conditions make it a preferred choice for many synthetic transformations.

Synthesis Methods

The synthesis of Phenyldivinylphosphine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of triphenylphosphine with acetylene in the presence of a palladium catalyst. This method is highly efficient and provides high yields of PDVP. Another approach involves the Wittig reaction between benzaldehyde and triphenylphosphonium ylide followed by deprotection to yield the desired product. Recent advancements in catalytic methods have further improved the selectivity and yield of PDVP synthesis, making it more accessible for large-scale applications.

Applications in Organic Synthesis

Phenyldivinylphosphine plays a crucial role in organic synthesis due to its ability to participate in various chemical reactions. One of its key applications is as a ligand in transition metal-catalyzed reactions, particularly in palladium-catalyzed cross-coupling reactions. PDVP forms stable complexes with palladium, enhancing the catalytic activity and selectivity of these reactions. For instance, it has been used successfully in Suzuki-Miyaura coupling reactions to synthesize biaryl compounds, which are important intermediates in pharmaceuticals and agrochemicals.

In addition to its use as a ligand, PDVP can also serve as a starting material for the synthesis of more complex phosphorus-containing compounds. Its vinyl groups can undergo various transformations such as hydrogenation, halogenation, and polymerization, leading to a wide range of functionalized products. These derivatives find applications in areas such as polymer science, materials chemistry, and drug discovery.

Recent Research Advances

The field of organophosphorus chemistry has seen significant advancements in recent years, with Phenyldivinylphosphine being at the forefront of many research efforts. One notable area of research is the development of new catalysts for asymmetric synthesis using PDVP as a ligand. Asymmetric catalysis is crucial for the production of enantiomerically pure compounds, which are essential in pharmaceuticals and fine chemicals. Studies have shown that PDVP-based catalysts can achieve high enantioselectivities in various reactions, including allylic alkylation and Michael addition.

Another exciting application of PDVP is in the field of materials science, particularly in the development of functional polymers. The vinyl groups in PDVP can be polymerized to form phosphorus-containing polymers with unique properties such as high thermal stability and excellent mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

Safety Considerations

Phenyldivinylphosphine is generally considered low toxicity when used under controlled conditions, it is important to handle it with care. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, Phenyldivinylphosphine (CAS No. 26681-88-9) is a valuable organophosphorus compound with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique chemical structure and reactivity make it an indispensable tool for researchers and chemists working on complex molecular systems. As research continues to advance, we can expect to see even more innovative uses for this versatile compound.